1-[3-(Pyridin-4-yl)phenyl]ethan-1-one
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Overview
Description
“1-[3-(Pyridin-4-yl)phenyl]ethan-1-one” is also known as Ethanone, 1-(3-pyridinyl)-. It has the molecular formula C7H7NO and a molecular weight of 121.1366 . This compound is an impurity in the synthesis of Etoricoxib .
Molecular Structure Analysis
The molecular structure of “1-[3-(Pyridin-4-yl)phenyl]ethan-1-one” can be viewed using Java or Javascript . For a more detailed analysis of the molecular structure, it would be best to refer to a chemistry database or a chemist.Physical And Chemical Properties Analysis
The physical and chemical properties of “1-[3-(Pyridin-4-yl)phenyl]ethan-1-one” can be found in the NIST Chemistry WebBook . For a detailed analysis of the physical and chemical properties, it would be best to refer to a chemistry database or a chemist.Scientific Research Applications
Antiproliferative Activity
A new series of 1-phenyl-3-(4-(pyridin-3-yl)phenyl)urea derivatives, which include “1-[3-(Pyridin-4-yl)phenyl]ethan-1-one”, were synthesized and subjected to in vitro antiproliferative screening against National Cancer Institute (NCI)-60 human cancer cell lines of nine different cancer types . This suggests that this compound could have potential applications in cancer research and treatment.
Synthesis of Novel Heterocyclic Chalcones
“1-[3-(Pyridin-4-yl)phenyl]ethan-1-one” has been used in the synthesis of novel heterocyclic chalcones . These chalcones were designed as promising anti-tubercular agents, combining in silico design, QSAR-driven virtual screening, synthesis, and experimental evaluation .
3. In Silico Design and Anticancer Activity This compound has also been used in in silico design for the development of new anticancer drugs . The in silico approach involves the use of computer-based methods to simulate and analyze biological systems, which can be a cost-effective and efficient way to identify potential drug candidates.
Chemical Building Blocks
“1-[3-(Pyridin-4-yl)phenyl]ethan-1-one” is also available as a chemical building block . This means it can be used in the synthesis of a wide variety of other chemical compounds, potentially expanding its range of applications in scientific research.
Mechanism of Action
Target of Action
Compounds with similar structures have been known to target protein serine/threonine-protein kinase b-raf .
Mode of Action
Based on its structural similarity to other compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding and π-π stacking .
Biochemical Pathways
Compounds with similar structures have been implicated in a variety of cellular functions, such as dna repair, recombination, and gene transcription .
Pharmacokinetics
The compound’s molecular weight (19724 g/mol) suggests that it may have good bioavailability, as compounds with a molecular weight under 500 g/mol are generally well-absorbed .
Result of Action
Compounds with similar structures have been shown to cause significant loss of cell viability .
Action Environment
Pyrene-based compounds, which share structural similarities with the compound , are known to be excellent organic fluorophores and are applied as environmental probes with distinct morphology and tunable emission in various microenvironments due to their polarity-dependent vibronic emission, high charge carrier mobility, fluorescence lifetime, and chemical stability .
properties
IUPAC Name |
1-(3-pyridin-4-ylphenyl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO/c1-10(15)12-3-2-4-13(9-12)11-5-7-14-8-6-11/h2-9H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLJWVMPGPJLLBA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=CC(=C1)C2=CC=NC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[3-(Pyridin-4-yl)phenyl]ethan-1-one |
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